![molecular formula C8H9NO4 B2795665 Methyl 5-[(hydroxyimino)methyl]-2-methylfuran-3-carboxylate CAS No. 1000932-97-7](/img/structure/B2795665.png)
Methyl 5-[(hydroxyimino)methyl]-2-methylfuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5-[(hydroxyimino)methyl]-2-methylfuran-3-carboxylate” is a chemical compound with the CAS Number: 1000932-97-7 . It has a molecular weight of 183.16 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is methyl 5-[(E)-(hydroxyimino)methyl]-2-methyl-3-furoate . Its InChI Code is 1S/C8H9NO4/c1-5-7(8(10)12-2)3-6(13-5)4-9-11/h3H,4H2,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Biomolecular Studies
Methyl 5-[(hydroxyimino)methyl]-2-methylfuran-3-carboxylate and its derivatives play a crucial role in biomolecular studies. For instance, research has highlighted the potential of furanic compounds in elucidating the mechanisms of DNA modifications, such as the conversion of 5-methylcytosine to 5-hydroxymethylcytosine, which is a significant process in epigenetic regulation. These studies provide insights into the dynamics of gene expression and the potential for active DNA demethylation pathways, suggesting a broader application in understanding genetic and epigenetic processes in mammals (Globisch et al., 2010).
Catalysis and Biomass Conversion
In the realm of green chemistry, this compound derivatives are studied for their role in the catalytic reduction of biomass-derived furanic compounds. These compounds are key intermediates in the conversion of biomass into valuable chemicals, highlighting their importance in sustainable chemical processes. For example, catalytic systems have been developed for the efficient conversion of glucose-based carbohydrates to 5-hydroxymethylfurfural (HMF), an essential platform chemical, demonstrating the potential of furanic derivatives in biorefinery applications (Nakagawa et al., 2013).
Biomedical Applications
The exploration of this compound derivatives extends into biomedical research, particularly in the development of new therapeutic agents. Studies have demonstrated the cytotoxicity of these derivatives against various cancer cell lines, indicating their potential as anticancer agents. Furthermore, their antibacterial activity against both Gram-positive and Gram-negative bacteria suggests applications in developing new antimicrobial compounds (Phutdhawong et al., 2019).
Material Science
In material science, the chemical flexibility of this compound derivatives is exploited for the synthesis of novel polymeric materials. Research into biobased polyesters utilizing furanic compounds as building blocks underscores the potential of these derivatives in creating sustainable and environmentally friendly materials. Such studies highlight the versatility of furanic derivatives in synthesizing polymers with desirable properties for various applications (Jiang et al., 2014).
Safety and Hazards
properties
IUPAC Name |
methyl 5-[(E)-hydroxyiminomethyl]-2-methylfuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c1-5-7(8(10)12-2)3-6(13-5)4-9-11/h3-4,11H,1-2H3/b9-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBDSPBBDGPFZMC-RUDMXATFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C=NO)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(O1)/C=N/O)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.